molecular formula C16H17N3O3S B2578881 (E)-N-(3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-3-methylisoxazole-5-carboxamide CAS No. 953144-60-0

(E)-N-(3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-3-methylisoxazole-5-carboxamide

Cat. No. B2578881
CAS RN: 953144-60-0
M. Wt: 331.39
InChI Key: UQIFCIGGGIGPDY-WUKNDPDISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of benzo[d]thiazol-2(3H)-one, which is a heterocyclic compound . It also contains an isoxazole ring, which is a five-membered ring with two nonadjacent nitrogen atoms . The compound also contains an ethoxyethyl group and a carboxamide group .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzo[d]thiazol-2(3H)-one ring, the isoxazole ring, and the ethoxyethyl group . The presence of these groups would likely influence the compound’s physical and chemical properties .


Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the benzo[d]thiazol-2(3H)-one ring could potentially undergo electrophilic aromatic substitution reactions . The isoxazole ring could potentially undergo reactions at the nitrogen atoms .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the benzo[d]thiazol-2(3H)-one ring, the isoxazole ring, and the ethoxyethyl group . These groups could influence the compound’s solubility, stability, and reactivity .

Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

The synthesis of novel heterocyclic compounds derived from benzothiazole precursors has been reported, with applications as anti-inflammatory and analgesic agents. For instance, compounds featuring benzothiazole and triazine derivatives have been synthesized and screened for cyclooxygenase inhibition, showcasing significant anti-inflammatory and analgesic activities. These findings highlight the therapeutic potential of benzothiazole derivatives in treating inflammation and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Activities

Benzothiazole derivatives have been investigated for their potential anticancer properties. Synthesis and evaluation of benzothiazolyl substituted pyrazol-5-ones have demonstrated promising antibacterial activity and were assessed for cytotoxicity, indicating potential applications in developing new anticancer agents (Palkar et al., 2017).

Corrosion Inhibition

Benzothiazole derivatives have also been explored for their effectiveness as corrosion inhibitors, offering protection against steel corrosion in acidic environments. This application is significant for industries seeking materials that can prevent corrosion, thereby extending the lifespan of metal components and infrastructure (Hu et al., 2016).

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include studying its reactivity, its interactions with biological targets, and its potential uses in fields such as medicinal chemistry .

properties

IUPAC Name

N-[3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]-3-methyl-1,2-oxazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H17N3O3S/c1-3-21-9-8-19-12-6-4-5-7-14(12)23-16(19)17-15(20)13-10-11(2)18-22-13/h4-7,10H,3,8-9H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UQIFCIGGGIGPDY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOCCN1C2=CC=CC=C2SC1=NC(=O)C3=CC(=NO3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

331.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-N-(3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-3-methylisoxazole-5-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.